9H-Fluoren-9-one, 6-bromo-2-(hydroxymethyl)-

• CAS No.: 136682-02-5
• Molecular Formula: C14H9BrO2
• Molecular Weight: 289.12 g/mol
• IUPAC Name: 6-bromo-2-(hydroxymethyl)fluoren-9-one
• InChI: InChI=1S/C14H9BrO2/c15-9-2-4-11-12(6-9)10-3-1-8(7-16)5-13(10)14(11)17/h1-6,16H,7H2
• InChI Key: VFCUKMKTKIAEEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CO)C(=O)C3=C2C=C(C=C3)Br

Description

9H-Fluoren-9-one, 6-bromo-2-(hydroxymethyl)- is a useful research compound. Its molecular formula is C14H9BrO2 and its molecular weight is 289.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Bromo-7-acetoxymethyl-9-fluorenone (1.18 g) was suspended in methanol (102 ml) and THF (23 ml). To this suspension was added 0.054M NaOMe (6.6 ml). The reaction mixture was stirred at room temperature for 1.25 hours. It was then neutralized with 0.2M pH 7 phosphate buffer. The tetrahydrofuran and methanol were removed under reduced pressure. Reaction mixture was then diluted with ethyl acetate, washed with water and brine, dried and evaporated which gave the product (1.0 g).